Cas no 1823817-25-9 (2-(4-Fluoro-3-nitrophenyl)propanoic acid)

• Product Name: 2-(4-Fluoro-3-nitrophenyl)propanoic acid
• CAS No: 1823817-25-9
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 6474930
• PubChem ID: 130135472
• Update Time: 2025-10-29

2-(4-Fluoro-3-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)propanoic acid
• EN300-1999626
• 1823817-25-9
• 2-(4-Fluoro-3-nitrophenyl)propanoic acid

• Inchi： 1S/C9H8FNO4/c1-5(9(12)13)6-2-3-7(10)8(4-6)11(14)15/h2-5H,1H3,(H,12,13)
• InChI Key： ABYGZUYLDSPWBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)O)C

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(4-Fluoro-3-nitrophenyl)propanoic acid

2-(4-Fluoro-3-nitrophenyl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 1823817-25-9, commonly referred to as 2-(4-Fluoro-3-nitrophenyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanoic acid moiety attached to a phenyl ring substituted with both a fluorine atom and a nitro group. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 2-(4-Fluoro-3-nitrophenyl)propanoic acid in drug discovery and development. The fluorine atom at the para position of the phenyl ring contributes to increased lipophilicity, while the nitro group at the meta position introduces electron-withdrawing effects. These characteristics make the compound an ideal candidate for exploring its role in modulating biological systems, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising applications of this compound is in the realm of antimicrobial agents. Researchers have demonstrated that 2-(4-Fluoro-3-nitrophenyl)propanoic acid exhibits potent activity against a variety of bacterial and fungal pathogens. The molecule's ability to disrupt cellular membranes and inhibit key enzymatic pathways has been extensively studied, with recent findings suggesting its potential as a lead compound for developing novel antibiotics.

In addition to its antimicrobial properties, 2-(4-Fluoro-3-nitrophenyl)propanoic acid has also been investigated for its role in cancer therapy. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The nitro group's electron-withdrawing nature enhances the molecule's ability to interact with DNA, making it a potential candidate for chemotherapeutic agents.

The synthesis of 2-(4-Fluoro-3-nitrophenyl)propanoic acid involves a multi-step process that includes nucleophilic aromatic substitution and oxidation reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, improving both yield and purity. These improvements are critical for scaling up production to meet the demands of preclinical and clinical trials.

Furthermore, 2-(4-Fluoro-3-nitrophenyl)propanoic acid has shown promise in neurodegenerative disease research. Studies have indicated that this compound may possess neuroprotective properties, potentially mitigating oxidative stress and inflammation associated with conditions such as Alzheimer's disease. The propanoic acid moiety is believed to play a key role in these effects, acting as a precursor to neurotransmitters or influencing lipid metabolism.

The structural versatility of 2-(4-Fluoro-3-nitrophenyl)propanoic acid also makes it an attractive scaffold for drug design. By modifying the substituents on the phenyl ring or altering the propanoic acid chain, researchers can explore a wide range of biological activities. This adaptability underscores its importance as a building block in medicinal chemistry.

In conclusion, 2-(4-Fluoro-3-nitrophenyl)propanoic acid (CAS No. 1823817-25-9) is a multifaceted compound with significant potential across various fields of research. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in drug discovery and development.